Cas no 113520-29-9 (Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate)

• Product Name: Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate
• CAS No: 113520-29-9
• Molecular Formula: C₁₆H₂₃NO₄
• Molecular Weight: 293.358
• CID: 2660818
• PubChem ID: 71434718

Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate Properties

Names and Identifiers

• ETHYL 2-(3-(N-BOC-AMINOMETHYL)PHENYL)ACETATE
• Ethyl 2-(3-(n-boc-aminomethyl)phenyl)acetate
• Ethyl2-(3-(((tert-butoxycarbonyl)amino)methyl)phenyl)acetate
• AS-44213
• ethyl 2-[3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]acetate
• 113520-29-9
• Ethyl 2-(3-(((tert-butoxycarbonyl)amino)methyl)phenyl)acetate
• MFCD09953129
• AKOS030627899

• InChIKey： GHWJDEHLIUAPCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H23NO4/c1-5-20-14(18)10-12-7-6-8-13(9-12)11-17-15(19)21-16(2,3)4/h6-9H,5,10-11H2,1-4H3,(H,17,19)

Computed Properties

• Exact Mass: 293.16270821Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 293.16270821Da
• Heavy Atom Count: 21
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives